Ketologanin

• Molecular Formula: C17H24O10
• Molecular Weight: 388.4 g/mol
• InChI: InChI=1S/C17H24O10/c1-6-9(19)3-7-8(15(23)24-2)5-25-16(11(6)7)27-17-14(22)13(21)12(20)10(4-18)26-17/h5-7,10-14,16-18,20-22H,3-4H2,1-2H3/t6-,7+,10+,11+,12+,13-,14+,16-,17-/m0/s1
• InChIKey: LPOVXLVQNSEZGE-PMRPVAAPSA-N

Ketologanin (7-Ketologanin) – Procurement-Relevant Baseline as a Carbocyclic Iridoid Glycoside and Key Biosynthetic Intermediate

Ketologanin (CAS: 152-91-0), also designated 7-ketologanin or 7-dehydrologanin, is a naturally occurring carbocyclic iridoid glycoside with the molecular formula C₁₇H₂₄O₁₀ and a molecular weight of approximately 388.4 g/mol [1]. It belongs to the class of iridoid O-glycosides, characterized by a cyclopenta[c]pyran aglycone skeleton linked to a β-D-glucopyranosyl moiety [2]. Unlike its more widely studied secoiridoid counterparts such as secologanin, ketologanin retains an intact cyclopentane ring system, a structural feature that defines its unique position in plant secondary metabolism. It is established as a crucial biosynthetic precursor: it is the last carbocyclic iridoid before the oxidative C–C bond cleavage that generates oleoside-type secoiridoids (e.g., oleuropein) [3][4]. Its isolation has been reported from diverse plant genera including Gentianella [5], Lonicera [6], Picconia [7], and Cornus [8], underscoring its broad phylogenetic distribution and utility as a chemotaxonomic marker.

Workflow Biosynthetic intermediate for oleoside-type secoiridoid pathway studies (Oleaceae)

Selection Carbocyclic iridoid glycoside scaffold; intact cyclopentane ring system

Use Context Natural product analytical standard and chemotaxonomic marker for Gentianella, Lonicera, Picconia, Cornus

• [1] Plantaedb. 7-Ketologanin. 2024. View Source
• [2] NP-MRD. NP-Card for methyl (1s,4as,7r,7as)-7-methyl-6-oxo-1-{[(2s,3r,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1h,4ah,5h,7h,7ah-cyclopenta[c]pyran-4-carboxylate (NP0144156). View Source
• [3] Damtoft S, Franzyk H, Jensen SR. Biosynthesis of iridoids in Syringa and Fraxinus: Carbocyclic iridoid precursors. Phytochemistry. 1995;40(3):785-792. View Source
• [4] Rodríguez-López CE, Hong B, Paetz C, Nakamura Y, Koudounas K, Passeri V, et al. Two bi-functional cytochrome P450 CYP72 enzymes from olive (Olea europaea) catalyze the oxidative C-C bond cleavage in the biosynthesis of secoxy-iridoids – flavor and quality determinants in olive oil. New Phytologist. 2021. View Source
• [5] Liu Y, Shi W, Ni Y, Chao L, Wang T, Zhang Y. Isolation and identification of iridoidal glycosides from the whole plant of Gentianella acuta. Journal of Shenyang Pharmaceutical University. 2016;9:702-705. View Source
• [6] Lee EJ, Lee JY, Kim JS, Kang SS. Phytochemical studies on Lonicerae Flos (1) - isolation of iridoid glycosides and other constituents. Natural Product Sciences. 2010;16(1):32-38. View Source
• [7] Damtoft S, Franzyk H, Jensen SR. Iridoid glucosides from Picconia excelsa. Phytochemistry. 1997;45(4):743-750. View Source
• [8] Exploring the apparent properties and Q-markers for quality control of Cornus officinalis. 2023. View Source

Why Ketologanin Cannot Be Substituted with Generic Iridoid Analogs: Functional Specificity in Biosynthesis and Distinct Biological Activity Profiles

Despite structural similarities within the iridoid glycoside class, generic substitution of ketologanin with related compounds like loganin or secologanin is not scientifically justified due to critical divergences in both biosynthetic function and observed biological activity. Ketologanin is not merely a structural variant but a committed intermediate in a distinct branch of secoiridoid biosynthesis. In Oleaceae, it is the obligate precursor for the direct ring fission that yields oleoside 11-methyl ester and subsequently oleuropein, a pathway that is secologanin-independent [1][2]. This biosynthetic bifurcation means that ketologanin and secologanin feed different downstream metabolic networks. Furthermore, comparative immunostimulant activity studies reveal that the 7-keto oxidation state of ketologanin imparts a biological activity profile that is quantifiably distinct from its immediate precursor, loganin [3]. These two compounds, differing only by the presence of a ketone versus a hydroxyl group at C-7, exhibit non-equivalent in vivo immunological effects, demonstrating that minor structural modifications in this scaffold translate to significant functional differences. Therefore, substituting ketologanin with loganin or other in-class analogs would introduce variables that compromise experimental reproducibility and invalidate comparative studies, particularly those focused on biosynthetic pathway elucidation or immunomodulatory screening.

1

Biosynthetic pathway divergence

Ketologanin is the committed precursor for oleoside-type secoiridoids; secologanin is not incorporated in this pathway in Oleaceae, so pathway conclusions may shift.

2

Immunomodulatory profile mismatch

C-7 ketone vs. hydroxyl oxidation state alters in vivo immune response endpoints; reported differential effects on HA titre and PFC make loganin a non-equivalent comparator.

3

Analytical marker specificity

Ketologanin serves as a quality marker for Cornus officinalis; substitution with other iridoid glycosides would invalidate species authentication and Q-marker correlation.

• [1] Damtoft S, Franzyk H, Jensen SR. Biosynthesis of iridoids in Syringa and Fraxinus: Secoiridoid precursors. Phytochemistry. 1995;40(3):773-784. View Source
• [2] Rodríguez-López CE, Hong B, Paetz C, Nakamura Y, Koudounas K, Passeri V, et al. Two bi-functional cytochrome P450 CYP72 enzymes from olive (Olea europaea) catalyze the oxidative C-C bond cleavage in the biosynthesis of secoxy-iridoids – flavor and quality determinants in olive oil. New Phytologist. 2021. View Source
• [3] Studies on the profile of immunostimulant activities of modified iridoid glycosides. Bioorganic & Medicinal Chemistry. 1998;6(10):1817-1823. View Source

Ketologanin Product-Specific Evidence Guide: Quantifiable Differentiation from Comparator Iridoid Glycosides

Immunostimulant Activity: Ketologanin vs. Loganin – Direct Head-to-Head In Vivo Comparison

In a direct comparative in vivo study, ketologanin exhibited quantifiably lower immunostimulant activity than its structural precursor loganin. The study evaluated both compounds in parallel, providing a clear, quantitative basis for differentiation [1].

Immunostimulant activity

Head-to-head

Ketologanin vs. loganin: HA titre 2.91-fold vs. 3.3-fold; PFC 3.95-fold vs. 1.72-fold over control

C-7 oxidation state alters immune response endpoints

In vivo HA titre, MMI, PFC assay; reported differential profile

Evidence Dimension	Immunostimulant Activity (In Vivo)
Target Compound Data	Enhancement over control: HA titre 2.91-fold, MMI 2.61-fold, PFC 3.95-fold [1]
Comparator Or Baseline	Loganin: HA titre 3.3-fold, MMI 2.61-fold, PFC 1.72-fold [1]
Quantified Difference	Ketologanin shows 12% lower HA titre enhancement and 130% higher PFC enhancement compared to loganin.
Conditions	In vivo assay measuring HA titre, MMI, and PFC in animal models.

Why This Matters

This direct in vivo comparison demonstrates that the 7-keto oxidation state significantly alters the immunomodulatory profile, making ketologanin and loganin non-interchangeable for immunological research.

• [1] Studies on the profile of immunostimulant activities of modified iridoid glycosides. Bioorganic & Medicinal Chemistry. 1998;6(10):1817-1823. View Source

Radical Scavenging Activity (DPPH): Ketologanin vs. Positive Control – Cross-Study Comparable Data

In a standardized DPPH radical scavenging assay, ketologanin showed no detectable activity at the tested concentrations, yielding an IC₅₀ value > 300 μg/mL. This result provides a clear, quantitative baseline for its lack of antioxidant effect in this model [1].

DPPH radical scavenging

Reported

IC₅₀ > 300 μg/mL (inactive)

Supports negative control selection for antioxidant screens

Cross-study comparable; weak comparator at 268.35 μg/mL

Evidence Dimension	DPPH Radical Scavenging Activity (IC₅₀)
Target Compound Data	> 300 μg/mL (inactive) [1]
Comparator Or Baseline	Compound 7 (an acetophenone derivative) from same study: 268.35 μg/mL (weak activity) [1]
Quantified Difference	Ketologanin is less active than a weakly active comparator (IC₅₀ difference of at least 31.65 μg/mL).
Conditions	DPPH (1,1-diphenylpicrazyl) radical scavenging assay.

Why This Matters

This quantitative inactivity data is critical for researchers seeking to avoid confounding antioxidant effects in bioassays; ketologanin serves as a reliable negative control or inert precursor in such studies.

• [1] Chemical Constituents of Luculia pinceana in Vietnam and Evaluation of their Biological Activity. The Natural Products Journal. 2020;10(2):172-180. View Source

Biosynthetic Pathway Specificity: Ketologanin as an Obligate Intermediate for Oleoside-Type Secoiridoids, Bypassing Secologanin

Feeding experiments with deuterium-labeled precursors in Fraxinus and Syringa species have established that the biosynthesis of oleoside-type secoiridoids (e.g., oleuropein) proceeds via a direct ring fission of ketologanin to oleoside 11-methyl ester. This pathway is secologanin-independent [1][2].

Biosynthetic pathway

Class-level

Ketologanin → oleoside 11-methyl ester via direct ring fission; secologanin-independent

Essential reagent for oleoside biosynthesis studies

Deuterium labeling in Fraxinus/Syringa; pathway context

Evidence Dimension	Biosynthetic Route to Oleoside-Type Secoiridoids
Target Compound Data	Ketologanin is the last carbocyclic iridoid precursor, which undergoes direct ring fission to yield oleoside 11-methyl ester [1][2].
Comparator Or Baseline	Secologanin (which is not incorporated into oleosides in these species) [1].
Quantified Difference	Qualitative difference in pathway specificity; ketologanin is the functional precursor, while secologanin is not utilized for oleoside biosynthesis in Oleaceae.
Conditions	Deuterium labeling and biosynthetic pathway analysis in Fraxinus excelsior, Syringa josikaea, and S. vulgaris.

Why This Matters

For studies on secoiridoid biosynthesis (especially in Oleaceae), ketologanin is an essential and specific reagent; substitution with secologanin would lead to incorrect pathway conclusions.

• [1] Damtoft S, Franzyk H, Jensen SR. Biosynthesis of iridoids in Syringa and Fraxinus: Secoiridoid precursors. Phytochemistry. 1995;40(3):773-784. View Source
• [2] Damtoft S, Franzyk H, Jensen SR. Biosynthesis of iridoids in Syringa and Fraxinus: Carbocyclic iridoid precursors. Phytochemistry. 1995;40(3):785-792. View Source

Enzymatic Substrate Specificity: Ketologanin as an Intermediate for Olive CYP72 Enzymes

Biochemical assays with recombinant olive CYP72 enzymes (OeOMES and OeSXS) demonstrate that the oxidative C–C bond cleavage of 7-epi-loganin proceeds through a ketologanin intermediate to produce oleoside methyl ester and secoxyloganin. This substrate profile differs from the previously characterized secologanin synthase (CrSLS) from Catharanthus roseus [1].

CYP72 substrate specificity

Class-level

Ketologanin is an intermediate in OeOMES/OeSXS catalyzed conversion of 7-epi-loganin; differs from CrSLS

Critical for olive CYP72 secoiridoid pathway assays

Recombinant enzyme assays, LC-MS detection

Evidence Dimension	Cytochrome P450 Substrate Specificity
Target Compound Data	Ketologanin is an intermediate in the OeOMES/OeSXS catalyzed reaction; the enzymes act on 7-epi-loganin to form ketologanin, which is then cleaved [1].
Comparator Or Baseline	CrSLS (Catharanthus roseus secologanin synthase), which catalyzes loganin → secologanin conversion, has a different substrate/product profile [1].
Quantified Difference	Qualitative difference: OeOMES/OeSXS pathway is secologanin-independent and uses ketologanin as an intermediate; CrSLS pathway does not involve ketologanin.
Conditions	Recombinant enzyme assays with substrate 7-epi-loganin, product analysis by LC-MS.

Why This Matters

Ketologanin is a critical reagent for studying this recently discovered, agriculturally relevant branch of secoiridoid biosynthesis in olive; it cannot be replaced by loganin or secologanin in such assays.

• [1] Rodríguez-López CE, Hong B, Paetz C, Nakamura Y, Koudounas K, Passeri V, et al. Two bi-functional cytochrome P450 CYP72 enzymes from olive (Olea europaea) catalyze the oxidative C-C bond cleavage in the biosynthesis of secoxy-iridoids – flavor and quality determinants in olive oil. New Phytologist. 2021. View Source

Analytical Differentiation via UHPLC-Q-TOF/MS: Ketologanin as a Quality Marker in Cornus officinalis

In a comprehensive UHPLC-Q-TOF/MS analysis of 13 batches of Cornus officinalis from five different origins, 7-ketologanin was identified and quantified as one of four key quality markers (Q-markers) that displayed the highest correlation with sample appearance and overall quality [1].

UHPLC-Q-TOF/MS Q-marker

Analytical context

Identified as one of four key quality markers in Cornus officinalis; high correlation with appearance

Supports reference standard procurement for QC authentication

13 batches, 19 analytes; top-four marker discriminant

Evidence Dimension	Quality Marker Correlation (Analytical)
Target Compound Data	7-Ketologanin was identified as a Q-marker with high correlation to appearance [1].
Comparator Or Baseline	Other Q-markers identified: loganic acid, cornuside I, pelargonidin-3-O-glucoside [1].
Quantified Difference	Qualitative identification; ketologanin is among the top four markers distinguishing origin and quality.
Conditions	UHPLC-Q-TOF/MS analysis of 12 iridoid glycosides and 7 polyphenols in 13 sample batches.

Why This Matters

This analytical evidence supports the procurement of ketologanin as a reference standard for quality control and authentication of Cornus officinalis, a widely used medicinal and food plant.

• [1] Exploring the apparent properties and Q-markers for quality control of Cornus officinalis. 2023. View Source

High-Impact Application Scenarios for Ketologanin: Research, Quality Control, and Biosynthesis Studies

Reference Standard for Quality Control of Cornus officinalis Using UHPLC-Q-TOF/MS

Procure ketologanin as a certified reference standard for UHPLC-Q-TOF/MS or HPLC-UV methods to authenticate and assess the quality of Cornus officinalis (Shanzhuyu) raw materials. Its established role as a quality marker (Q-marker) with high correlation to sample appearance makes it essential for distinguishing geographical origins and ensuring batch-to-batch consistency [1].

In Vivo Immunostimulant Screening Studies Requiring a Structurally Defined Inactive or Differentially Active Comparator

Utilize ketologanin in parallel with loganin as a comparator in in vivo immunostimulant assays. The quantifiable difference in HA titre and PFC enhancement (as established by direct head-to-head comparison) allows for precise structure-activity relationship (SAR) analysis of the C-7 oxidation state on immunomodulation [2].

Enzymology and Biosynthetic Pathway Elucidation in Oleaceae (Olive, Ash, Lilac)

Employ ketologanin as a critical substrate or intermediate standard in biochemical assays with recombinant cytochrome P450 enzymes (e.g., OeOMES, OeSXS) to study the secologanin-independent biosynthesis of oleuropein and related secoxy-iridoids. This application is directly supported by its confirmed role as an intermediate in the olive CYP72 pathway [3][4].

Negative Control in DPPH Radical Scavenging Assays for Natural Product Screening

Use ketologanin as a reliably inactive negative control (IC₅₀ > 300 μg/mL) in DPPH assays to establish baseline antioxidant activity when screening plant extracts or other iridoid glycosides. This ensures that observed radical scavenging activity in complex mixtures is not confounded by the presence of this common iridoid [5].

Application

Selection Property

Validation Focus

Reference standard for QC of Cornus officinalis (UHPLC-Q-TOF/MS)

Analytical marker identity

Q-marker correlation with sample appearance and origin

Immunomodulatory SAR studies of iridoid glycosides

C-7 oxidation state modulation

HA titre and PFC endpoint comparison in in vivo models

Secoiridoid biosynthesis pathway elucidation (Oleaceae)

Enzyme substrate specificity (CYP72)

Ketologanin intermediate conversion in recombinant assays

Antioxidant screening negative control

DPPH radical scavenging inactivity

Baseline establishment for iridoid-containing extracts

• [1] Exploring the apparent properties and Q-markers for quality control of Cornus officinalis. 2023. View Source
• [2] Studies on the profile of immunostimulant activities of modified iridoid glycosides. Bioorganic & Medicinal Chemistry. 1998;6(10):1817-1823. View Source
• [3] Rodríguez-López CE, Hong B, Paetz C, Nakamura Y, Koudounas K, Passeri V, et al. Two bi-functional cytochrome P450 CYP72 enzymes from olive (Olea europaea) catalyze the oxidative C-C bond cleavage in the biosynthesis of secoxy-iridoids – flavor and quality determinants in olive oil. New Phytologist. 2021. View Source
• [4] Damtoft S, Franzyk H, Jensen SR. Biosynthesis of iridoids in Syringa and Fraxinus: Secoiridoid precursors. Phytochemistry. 1995;40(3):773-784. View Source
• [5] Chemical Constituents of Luculia pinceana in Vietnam and Evaluation of their Biological Activity. The Natural Products Journal. 2020;10(2):172-180. View Source